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Compound of Interest

Compound Name: Capmatinib metabolite M18

Cat. No.: B15193805 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Capmatinib is a potent and selective inhibitor of the MET receptor tyrosine kinase, approved for

the treatment of non-small cell lung cancer (NSCLC) with MET exon 14 skipping mutations.

The metabolism of Capmatinib is a critical aspect of its pharmacology, primarily occurring via

CYP3A4 and aldehyde oxidase. One of its identified metabolites is M18, formed through N-

dealkylation of the parent compound. Accurate and sensitive detection of M18 is essential for

comprehensive pharmacokinetic and drug metabolism studies.

This document provides detailed application notes and proposed protocols for the analytical

detection of Capmatinib metabolite M18 in biological matrices, primarily focusing on liquid

chromatography-tandem mass spectrometry (LC-MS/MS).

Chemical Information for Capmatinib Metabolite M18:

Systematic Name: 2-fluoro-4-(7-(quinolin-6-ylmethyl)imidazo[1,2-b][1][2][3]triazin-2-

yl)benzamide

Molecular Formula: C₂₂H₁₅FN₆O

Molecular Weight: 398.39 g/mol
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Signaling Pathway of Capmatinib Action
Capmatinib targets the MET receptor tyrosine kinase, a key driver in cell proliferation, survival,

and migration.[4] Aberrant activation of the MET pathway is implicated in various cancers.[4]

Capmatinib inhibits MET phosphorylation, thereby blocking downstream signaling cascades.

Extracellular Space Cell Membrane

Intracellular Space

HGF
(Ligand)

MET Receptor
Tyrosine Kinase

Binds

PAutophosphorylation

P

Downstream Signaling
(e.g., RAS/MAPK, PI3K/AKT)

Activates

Cell Proliferation,
Survival, Migration

Promotes

Capmatinib

Inhibits

Click to download full resolution via product page

Caption: MET signaling pathway and the inhibitory action of Capmatinib.

Proposed Analytical Method for M18 Detection by
LC-MS/MS
As a specific validated method for M18 is not publicly available, the following protocol is a

proposed starting point for method development, based on established methods for

Capmatinib. This method will require full validation according to regulatory guidelines (e.g.,

FDA, EMA).

Materials and Reagents
Capmatinib Metabolite M18 reference standard
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Stable isotope-labeled internal standard (IS) for M18 (if available) or a suitable analog

Human plasma (or other relevant biological matrix)

Acetonitrile (LC-MS grade)

Methanol (LC-MS grade)

Formic acid (LC-MS grade)

Water (ultrapure)

Solid-phase extraction (SPE) cartridges or protein precipitation reagents

Instrumentation
A sensitive triple quadrupole mass spectrometer equipped with an electrospray ionization

(ESI) source.

A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid

chromatography (UHPLC) system.

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15193805#analytical-methods-for-capmatinib-
metabolite-m18-detection]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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